2-Bromo-5-cyclopropoxy-4-methoxypyridine

• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol
• IUPAC Name: 2-bromo-5-cyclopropyloxy-4-methoxypyridine
• InChI: InChI=1S/C9H10BrNO2/c1-12-7-4-9(10)11-5-8(7)13-6-2-3-6/h4-6H,2-3H2,1H3
• InChI Key: LPLGFCWAFMDZAX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC=C1OC2CC2)Br

Description

2-Bromo-5-cyclopropoxy-4-methoxypyridine is a brominated pyridine derivative featuring a unique combination of substituents: a bromine atom at position 2, a cyclopropoxy group at position 5, and a methoxy group at position 3. Pyridine derivatives with halogen and alkoxy substituents are critical intermediates in pharmaceutical synthesis due to their versatility in cross-coupling reactions and bioactivity modulation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-5-cyclopropoxy-4-methoxypyridine typically involves multiple steps, starting from commercially available precursors. One common synthetic route involves the bromination of 5-cyclopropoxy-4-methoxypyridine. The reaction is usually carried out using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a solvent like dichloromethane or acetonitrile. The reaction conditions often require controlled temperatures and may involve the use of a catalyst to enhance the reaction rate and yield.

Industrial Production Methods

In an industrial setting, the production of 2-Bromo-5-cyclopropoxy-4-methoxypyridine may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can optimize the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-5-cyclopropoxy-4-methoxypyridine can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles through nucleophilic substitution reactions.

Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction Reactions: The compound can be reduced to form different derivatives, depending on the reducing agent used.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in solvents like dimethyl sulfoxide (DMSO) or tetrahydrofuran (THF).

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in solvents like ether or ethanol.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution may yield various substituted pyridines, while oxidation and reduction reactions can produce aldehydes, carboxylic acids, or alcohols.

Scientific Research Applications

2-Bromo-5-cyclopropoxy-4-methoxypyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: The compound is used in the production of agrochemicals, dyes, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Bromo-5-cyclopropoxy-4-methoxypyridine depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity. The presence of the bromine atom and the cyclopropoxy and methoxy groups can influence the compound’s binding affinity and specificity for its molecular targets. The exact pathways involved can vary, but typically involve interactions with active sites or allosteric sites on proteins.

Comparison with Similar Compounds

Structural and Functional Analysis

• Substituent Effects: Bromine Position: Bromine at position 2 (as in the target compound) may enhance electrophilic substitution reactivity compared to bromine at positions 4 or 5 in analogs . Cyclopropoxy vs. Electron-Donating Groups: Methoxy groups (electron-donating) at positions 4 or 5 could deactivate the pyridine ring toward electrophilic attack, whereas bromine (electron-withdrawing) may activate specific positions for nucleophilic substitution .